Cas no 1330-43-4 (Sodium tetraborate)

Sodium tetraborate (Na₂B₄O₇), also known as borax, is a versatile inorganic compound with applications in metallurgy, ceramics, and detergents. It serves as a flux, buffering agent, and corrosion inhibitor. Its high stability, water solubility, and ability to form borate esters make it valuable in industrial and laboratory settings.
Sodium tetraborate structure
Sodium tetraborate structure
Product name:Sodium tetraborate
CAS No:1330-43-4
MF:B4Na2O7
MW:201.21934223175
MDL:MFCD00081185
CID:41268
PubChem ID:24853761

Sodium tetraborate Chemical and Physical Properties

Names and Identifiers

    • Anhydrous Borax
    • Disodium tetraborate,anhydrous
    • Sodium tetraborate
    • Sodium Borate
    • Boraxglass-ground
    • Disodium tetraborate
    • borascu
    • BORAX
    • BoraxNf
    • boricin
    • Buffer solution pH 9.2
    • bura
    • jaikin
    • pH standard－Borax
    • SodiuM Tetraborate, Anhydrous
    • sodium tetrabotare
    • solubor
    • fr28
    • FB 48
    • Dehybor
    • Na2B4O7
    • B4-Na2-O7
    • rasorite65
    • DEHYBOR(R)
    • BORAX GLASS
    • BUFFER 4.01
    • primary reference material of pH
    • Sodium tetraborate,99%
    • Borax Anhydrous
    • Boric acid (H2B4O7), disodium salt
    • Sodium boron oxide
    • Sodium tetraborate anhydrous
    • Borax200ck
    • Sodium biborate
    • HSDB 5025
    • MFCD00163147
    • 1330-43-4
    • Borax, anhydrous
    • 8191EN8ZMD
    • Rasorite 65
    • UNII-8191EN8ZMD
    • SODIUM TETRABORATE [VANDF]
    • Boron sodium oxide (B4Na2O7)
    • Sodium borate, anhydrous
    • Spraybor
    • Granubor
    • Sodium tetraborate (Na2B4O7)
    • SODIUM BORATE [MI]
    • AKOS030228253
    • Boric acid (H2B4O7), sodium salt
    • E-285
    • INS-285
    • DISODIUM BICYCLO[3.3.1]TETRABOROXANE-3,7-BIS(OLATE)
    • DTXSID1049776
    • FR 28
    • EINECS 215-540-4
    • Boric acid, disodium salt
    • Sodium tetraborate, anhydrous, Puratronic
    • DTXSID101014358
    • Sodium pyroborate
    • AKOS015903865
    • SODIUM BORATE [WHO-DD]
    • Sodium tetraborate,Trace metals grade 99.95%
    • J-006292
    • Sodiumtetraborate
    • Komex
    • disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane
    • MFCD00081185
    • Fused borax
    • disodium;[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyborinate
    • Borax, dehydrated
    • Sodium borate anhydrous
    • INS NO.285
    • SODIUM TETRABORATE [HSDB]
    • DB14505
    • 12267-73-1
    • sodium diborate
    • Fused sodium borate
    • Borax 30C
    • Borax, fused
    • 1310383-93-7
    • MDL： MFCD00081185
    • Inchi： 1S/B4O7.2Na/c5-1-7-3-9-2(6)10-4(8-1)11-3;;/q-2;2*+1
    • InChI Key： UQGFMSUEHSUPRD-UHFFFAOYSA-N
    • SMILES： [Na+].[Na+].O1B2OB([O-])OB1OB([O-])O2

Computed Properties

  • Exact Mass: 201.98100
  • Monoisotopic Mass: 234.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 20
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 14
  • XLogP3: 6.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless or white crystalline powder
  • Density: 2.367 g/mL at 25 °C(lit.)
  • Melting Point: 741 °C (lit.)
  • Boiling Point: 1575°C
  • Flash Point: 1575°C
  • Refractive Index: 1.501
  • PH: 9.0-10.5 (25℃, 0.1M in H2O)
  • Solubility: H2O: 0.1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 26 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Incompatible with powdered metals.
  • PSA: 92.27000
  • LogP: -2.10280
  • Sensitiveness: Hygroscopic
  • Merck: 14,8590
  • Solubility: Soluble in water, glycerol, insoluble in ethanol. Easily weathered.

Sodium tetraborate Security Information

  • Symbol: GHS08
  • Signal Word：Danger
  • Hazard Statement： H360
  • Warning Statement： P201,P308+P313
  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：1
  • Hazard Category Code： 60-61
  • Safety Instruction： 36/37-24/25-26-36-23
  • FLUKA BRAND F CODES：34
  • RTECS：ED4588000
  • Hazardous Material Identification： Xn
  • Safety Term：S24/25
  • TSCA：Yes
  • Risk Phrases：R62
  • Storage Condition：Easy to absorb moisture, sealed for storage.

Sodium tetraborate Customs Data

  • HS CODE：28401100
  • Customs Data：

    China Customs Code:

    2840200000

Sodium tetraborate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
S673095-100g
Sodium Tetraborate
 1330-43-4
100g
 $ 125.00 2023-09-06
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S30082-500g
Sodium tetraborate
 1330-43-4 AR，99.5%
500g
 ￥80.00 2021-09-02
Cooke Chemical
A7264112-100G
Sodium tetraborate , Water -free
 1330-43-4 99.995%metalsbasis
100g
 RMB 476.80 2025-02-20
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R096328-2.5kg
Sodium tetraborate
 1330-43-4 99.5%，100
2.5kg
 ￥376 2023-09-10
abcr
AB354672-250 ml
Sodium borate, 0.5M buffer solution, pH 8.0; .
 1330-43-4
250 ml
 €89.90 2023-09-06
abcr
AB354672-500 ml
Sodium borate, 0.5M buffer solution, pH 8.0; .
 1330-43-4
500 ml
 €125.10 2023-09-06
BAI LING WEI Technology Co., Ltd.
93-1188-500g
Sodium tetraborate, anhydrous, 99+%
 1330-43-4 99+%
500g
 ￥ 375 2022-04-25
TRC
S673095-1kg
Sodium Tetraborate
 1330-43-4
1kg
 $278.00 2023-05-17
abcr
AB354675-250 ml
Borate, 0.5M buffer solution, pH 9.5; .
 1330-43-4
250 ml
 €81.90 2024-04-19
abcr
AB354676-500 ml
Sodium borate, 0.5M buffer solution, pH 8.5; .
 1330-43-4
500 ml
 €124.30 2024-04-19

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